N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C17H16N2O3S2/c1-10-8-14-15(9-11(10)2)23-17(18-14)19-16(20)12-4-6-13(7-5-12)24(3,21)22/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: WUSCWWIXRQOOQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

“N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide” is a complex organic compound. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), in this case, carbon, nitrogen, and sulfur.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole ring and the methylsulfonyl group would likely play a significant role in its chemical behavior.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole ring could potentially make the compound aromatic, affecting its reactivity and stability.

Scientific Research Applications

Antibacterial Activity

. Researchers have investigated their effectiveness against various bacterial strains. The synthesized compound can be evaluated for its potential as an antimicrobial agent, contributing to the fight against bacterial infections.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a pharmaceutical, the mechanism of action would be how the compound interacts with biological systems to produce its effects.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.